N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[5-methyl-2-(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)pyrazol-3-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C21H17N5O4/c1-11-9-18(26(25-11)21-22-14-7-4-6-12(14)19(28)24-21)23-20(29)17-10-15(27)13-5-2-3-8-16(13)30-17/h2-3,5,8-10H,4,6-7H2,1H3,(H,23,29)(H,22,24,28)
• InChI Key: XSSZFXVBBLGFCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC(=O)C3=CC=CC=C3O2)C4=NC5=C(CCC5)C(=O)N4
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

N-(3-methyl-1-(4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)-1H-pyrazol-5-yl)-4-oxo-4H-chromene-2-carboxamide is a useful research compound. Its molecular formula is C21H17N5O4 and its molecular weight is 403.398. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds derived from the synthesis of chromene and pyrazole pyrimidine triones, including structures similar to the queried compound, have been evaluated for their antibacterial activity against various microorganisms. For instance, compounds with this structure exhibited moderate to good antimicrobial activity, particularly against bacteria like Bacillus subtilis and Staphylococcus aureus, and fungi such as Aspergillus niger (Vijaya Laxmi et al., 2012).

Antioxidant Properties

Derivatives incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety, a key part of the queried compound, have been synthesized and evaluated for their antioxidant activity. Some of these compounds demonstrated significant antioxidant properties, comparable to ascorbic acid (El‐Mekabaty, 2015).

Synthesis of Functionalized Chromenes

Research into the synthesis of functionalized chromenes, which include the queried compound's structure, has led to the creation of various heterocycles, indicating potential in diverse chemical applications. These synthesized compounds have been characterized by various spectral analyses, underlining their potential in further scientific applications (Azab & Latif, 2012).

Anticancer and Anti-Inflammatory Properties

Novel pyrazolopyrimidines derivatives, structurally related to the queried compound, have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These compounds have shown promising results in cytotoxicity assays against cancer cell lines and in inhibiting 5-lipoxygenase, an enzyme involved in inflammation (Rahmouni et al., 2016).

Synthesis for Antimicrobial Applications

Research into the synthesis of chromeno[2,3-d]pyrimidinone derivatives and their antimicrobial activity has shown the utility of these compounds in combating various bacterial and fungal strains. This work underlines the potential pharmaceutical applications of compounds structurally similar to the queried compound (Ghashang et al., 2013).